Cas no 173841-06-0 (Methyl 3-chloro-1-methyl-1H-pyrazole-5-carboxylate)

• Product name: Methyl 3-chloro-1-methyl-1H-pyrazole-5-carboxylate
• CAS No: 173841-06-0
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• MDL: MFCD22573939
• CID: 1092089
• PubChem ID: 67209478

Methyl 3-chloro-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-1-methyl-1H-pyrazole-5-carboxylate
• methyl 5-chloro-2-methylpyrazole-3-carboxylate
• 1H-Pyrazole-5-carboxylic acid, 3-chloro-1-methyl-, methyl ester
• HXVYKJUTAPFZGY-UHFFFAOYSA-N
• 1H-Pyrazole-5-carboxylicacid,3-chloro-1-methyl-,methylester
• PB30502
• FCH2294097
• AK146461
• ST1251368
• AX8266940
• AB0077254
• Methyl 5-chloro-2-methyl-pyrazole-3-carboxylate
• 173841-06-0
• CHEMBL2287218
• SY098124
• DTXSID60736611
• SCHEMBL1915343
• AS-38351
• MFCD22573939
• DB-334554
• A881736
• CS-0049102
• METHYL3-CHLORO-1-METHYL-1H-PYRAZOLE-5-CARBOXYLATE
• AMY34165
• AKOS022186771

• MDL： MFCD22573939
• Inchi： 1S/C6H7ClN2O2/c1-9-4(6(10)11-2)3-5(7)8-9/h3H,1-2H3
• InChI Key： HXVYKJUTAPFZGY-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C(=O)OC([H])([H])[H])N(C([H])([H])[H])N=1

Computed Properties

• Exact Mass: 174.0196052g/mol
• Monoisotopic Mass: 174.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 1.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 259.3±20.0 °C at 760 mmHg
• Flash Point: 110.6±21.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methyl 3-chloro-1-methyl-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 3-chloro-1-methyl-1H-pyrazole-5-carboxylate

Recent Advances in the Application of Methyl 3-chloro-1-methyl-1H-pyrazole-5-carboxylate (CAS: 173841-06-0) in Chemical Biology and Pharmaceutical Research

Methyl 3-chloro-1-methyl-1H-pyrazole-5-carboxylate (CAS: 173841-06-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its versatility as a building block in medicinal chemistry, owing to its unique pyrazole core and functional groups that allow for diverse chemical modifications. This research brief aims to provide an overview of the latest advancements in the application of this compound, focusing on its role in drug discovery and chemical biology.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 3-chloro-1-methyl-1H-pyrazole-5-carboxylate as a precursor for the synthesis of novel kinase inhibitors. The study demonstrated that the compound's chloro and ester functional groups facilitate efficient derivatization, enabling the creation of a library of small molecules with potent inhibitory activity against specific cancer-related kinases. The lead compounds derived from this scaffold showed promising results in preclinical models, with improved selectivity and reduced off-target effects compared to existing inhibitors.

Another significant application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it served as a key intermediate in the development of antimicrobial agents. The researchers utilized its pyrazole core to design analogs with enhanced binding affinity to bacterial enzymes, leading to compounds with broad-spectrum activity against drug-resistant strains. The study emphasized the importance of the methyl ester group in optimizing the pharmacokinetic properties of the final molecules.

Beyond its pharmaceutical applications, Methyl 3-chloro-1-methyl-1H-pyrazole-5-carboxylate has also been investigated in agrochemical research. A 2024 study in Pest Management Science detailed its use in synthesizing next-generation pesticides with improved environmental safety profiles. The compound's structural features allowed for the development of agents that target specific insect metabolic pathways while minimizing toxicity to non-target organisms.

The synthetic accessibility of Methyl 3-chloro-1-methyl-1H-pyrazole-5-carboxylate has made it a popular choice for high-throughput screening campaigns. Recent advances in flow chemistry have further enhanced its utility, enabling rapid scale-up and modification for structure-activity relationship studies. Several pharmaceutical companies have included derivatives of this compound in their screening libraries, recognizing its potential to yield novel therapeutic candidates.

Looking forward, researchers are exploring the use of this compound in emerging areas such as targeted protein degradation and covalent inhibitor design. Its reactive chloro group presents opportunities for developing proteolysis targeting chimeras (PROTACs) and other bifunctional molecules. As the field of chemical biology continues to evolve, Methyl 3-chloro-1-methyl-1H-pyrazole-5-carboxylate is expected to maintain its importance as a versatile scaffold for drug discovery and development.